Phosphorous acid;2,2,3,3-tetrachloropropan-1-ol

• CAS No.: 59671-24-8
• Molecular Formula: C9H15Cl12O6P
• Molecular Weight: 675.6 g/mol
• IUPAC Name: phosphorous acid;2,2,3,3-tetrachloropropan-1-ol
• InChI: InChI=1S/3C3H4Cl4O.H3O3P/c3*4-2(5)3(6,7)1-8;1-4(2)3/h3*2,8H,1H2;1-3H
• InChI Key: ROXWZKVYESLUIB-UHFFFAOYSA-N
• Canonical SMILES: C(C(C(Cl)Cl)(Cl)Cl)O.C(C(C(Cl)Cl)(Cl)Cl)O.C(C(C(Cl)Cl)(Cl)Cl)O.OP(O)O

Description

Phosphorous acid;2,2,3,3-tetrachloropropan-1-ol is a chemical compound that combines the properties of phosphorous acid and 2,2,3,3-tetrachloropropan-1-ol. . It is an intermediate in the preparation of other phosphorus compounds. 2,2,3,3-tetrachloropropan-1-ol is an organic compound with four chlorine atoms attached to a three-carbon chain, making it a highly chlorinated alcohol.

Preparation Methods

The preparation of phosphorous acid typically involves the hydrolysis of phosphorus trichloride with water or steam . The reaction is as follows: [ \text{PCl}_3 + 3 \text{H}_2\text{O} \rightarrow \text{H}_3\text{PO}_3 + 3 \text{HCl} ]

For the synthesis of 2,2,3,3-tetrachloropropan-1-ol, one common method involves the chlorination of propan-1-ol under specific conditions to achieve the desired level of chlorination. The reaction conditions and reagents used can vary, but typically involve the use of chlorine gas or other chlorinating agents.

Chemical Reactions Analysis

Phosphorous acid;2,2,3,3-tetrachloropropan-1-ol can undergo various chemical reactions, including:

Oxidation: Phosphorous acid can be oxidized to phosphoric acid (H₃PO₄) under certain conditions.

Reduction: The compound can participate in reduction reactions, particularly involving the reduction of the phosphorous acid component.

Substitution: The tetrachloropropan-1-ol moiety can undergo substitution reactions where chlorine atoms are replaced by other functional groups. For example, reacting with sodium hydroxide can replace chlorine atoms with hydroxyl groups.

Scientific Research Applications

Phosphorous acid;2,2,3,3-tetrachloropropan-1-ol has several applications in scientific research:

Chemistry: It is used as a reagent in various chemical syntheses and reactions, particularly in the preparation of other phosphorus-containing compounds.

Biology: The compound can be used in studies involving the effects of chlorinated compounds on biological systems.

Medicine: Research into potential medicinal applications, such as the development of new pharmaceuticals, may involve this compound.

Industry: It is used in the production of flame retardants, plasticizers, and other industrial chemicals.

Mechanism of Action

The mechanism of action of phosphorous acid;2,2,3,3-tetrachloropropan-1-ol involves its interaction with molecular targets and pathways in chemical and biological systems. Phosphorous acid acts as a reducing agent and can donate electrons in redox reactions. The tetrachloropropan-1-ol component can interact with enzymes and proteins, potentially affecting their function and activity.

Comparison with Similar Compounds

Phosphorous acid;2,2,3,3-tetrachloropropan-1-ol can be compared with other similar compounds, such as:

Phosphoric acid (H₃PO₄): Unlike phosphorous acid, phosphoric acid is a triprotic acid and is more commonly used in fertilizers and food additives.

Hypophosphorous acid (H₃PO₂): This compound has one less oxygen atom compared to phosphorous acid and is used as a reducing agent in chemical reactions.

Chlorinated alcohols: Compounds like 2,2,3,3-tetrachloropropan-1-ol are part of a broader class of chlorinated alcohols, which are used in various industrial applications.